Cas no 746560-21-4 (Quinoline,1,2,3,4-tetrahydro-7-(1-methylethyl)-)

Quinoline,1,2,3,4-tetrahydro-7-(1-methylethyl)- structure
746560-21-4 structure
Product Name:Quinoline,1,2,3,4-tetrahydro-7-(1-methylethyl)-
CAS No:746560-21-4
MF:C12H17N
MW:175.270083189011
CID:560852
PubChem ID:21354849
Update Time:2024-03-01

Quinoline,1,2,3,4-tetrahydro-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,1,2,3,4-tetrahydro-7-(1-methylethyl)-
    • Quinoline, 1,2,3,4-tetrahydro-7-(1-methylethyl)- (9CI)
    • 746560-21-4
    • SCHEMBL9910073
    • 7-isopropyl-1,2,3,4-tetrahydroquinoline
    • AKOS017514671
    • Y14328
    • Inchi: 1S/C12H17N/c1-9(2)11-6-5-10-4-3-7-13-12(10)8-11/h5-6,8-9,13H,3-4,7H2,1-2H3
    • InChI Key: DKRSBIXQSAOMTB-UHFFFAOYSA-N
    • SMILES: N1CCCC2C=CC(=CC1=2)C(C)C

Computed Properties

  • Exact Mass: 175.136099547g/mol
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 12Ų

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